Cas no 1287753-34-7 (4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid)

• Product Name: 4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid
• CAS No: 1287753-34-7
• MF: C₁₀H₁₁BN₂O₃
• MW: 218.01694226265
• MDL: MFCD08059988
• CID: 1068812
• Update Time: 2025-04-20

4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-2-(1H-pyrazol-1-yl)phenyl)boronic acid
• [4-Methoxy-2-(1H-pyrazol-1-yl)phenyl]boronic acid
• 4-methoxy-2-(pyrazol-1-yl)phenylboronic acid
• 4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid

• MDL： MFCD08059988
• Inchi： 1S/C10H11BN2O3/c1-16-8-3-4-9(11(14)15)10(7-8)13-6-2-5-12-13/h2-7,14-15H,1H3
• InChI Key： HNIWENQDOKNTLY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(B(O)O)=C(C=1)N1C=CC=N1

Computed Properties

• Exact Mass: 218.08600
• Monoisotopic Mass: 218.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2

Experimental Properties

• PSA: 67.51000
• LogP: -0.43930

4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles